Cas no 1797214-33-5 (3-(2-fluorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide)

• Product Name: 3-(2-fluorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide
• CAS No: 1797214-33-5
• MF: C₁₉H₁₈FNO₂S
• MW: 343.415127277374
• CID: 5371838
• Update Time: 2025-08-05

3-(2-fluorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)propanamide
• 3-(2-fluorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide

• Inchi： 1S/C19H18FNO2S/c20-18-6-2-1-4-16(18)7-8-19(22)21(12-15-9-10-23-14-15)13-17-5-3-11-24-17/h1-6,9-11,14H,7-8,12-13H2
• InChI Key： KGXHFOOFUDIWOQ-UHFFFAOYSA-N
• SMILES： C(N(CC1C=COC=1)CC1SC=CC=1)(=O)CCC1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-fluorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide

Introduction to 3-(2-fluorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide (CAS No. 1797214-33-5)

3-(2-fluorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide, identified by its CAS number 1797214-33-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic moieties, which contribute to its unique chemical properties and potential biological activities. The structural framework of this molecule incorporates a 2-fluorophenyl group, a furan-3-ylmethyl moiety, and a thiophen-2-ylmethyl substituent, arranged in such a way that it creates a highly functionalized and versatile scaffold.

The significance of this compound lies in its potential applications in the development of novel therapeutic agents. The 2-fluorophenyl group is known to enhance metabolic stability and binding affinity, making it a common feature in drug molecules targeting various diseases. Similarly, the incorporation of furan and thiophene rings introduces additional layers of complexity, which can modulate interactions with biological targets. These structural elements are not only chemically intriguing but also biologically relevant, as they have been shown to influence receptor binding and pharmacokinetic profiles.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological properties. The combination of fluorine, furan, and thiophene in 3-(2-fluorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide positions it as a promising candidate for further exploration in drug discovery. Studies have indicated that such molecules can exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for treating conditions ranging from inflammatory disorders to neurological diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The presence of multiple functional groups necessitates careful selection of reagents and catalysts to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the synthetic prowess required but also underscore the importance of methodological innovation in medicinal chemistry.

One of the most compelling aspects of 3-(2-fluorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide is its potential as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify how this molecule interacts with biological targets at the atomic level. This approach allows for the rational design of derivatives with enhanced potency and selectivity. Recent advancements in computational chemistry have made it possible to predict binding affinities and pharmacokinetic properties with remarkable accuracy, thereby expediting the drug discovery process.

The biological activity of this compound has been preliminarily explored through in vitro assays targeting key enzymes and receptors implicated in various diseases. Preliminary results suggest that it may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) or matrix metalloproteinases (MMPs), which are known to play roles in inflammation and tissue degradation. Additionally, interactions with membrane-bound receptors could provide insights into its potential applications in treating neurological disorders or cancer.

The role of fluorine substitution in pharmaceuticals cannot be overstated. The introduction of fluorine atoms into aromatic rings can significantly alter electronic properties, leading to improved metabolic stability and bioavailability. In 3-(2-fluorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide, the fluorine atom is strategically positioned to influence both steric hindrance and electronic distribution, enhancing its interaction with biological targets. This feature underscores the importance of fluorine chemistry in modern drug design.

The integration of furan and thiophene moieties into the molecular structure adds another dimension to its potential therapeutic applications. These heterocycles are well-documented for their ability to modulate enzyme activity and receptor binding. For instance, furan derivatives have been explored for their antimicrobial properties, while thiophene-based compounds are known for their anti-inflammatory effects. The synergistic action of these heterocycles in 3-(2-fluorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yli m)propanamide] suggests a multifaceted pharmacological profile that could be exploited for therapeutic benefit.

As research progresses, the synthesis and characterization of this compound will continue to evolve, driven by advancements in synthetic methodologies and analytical techniques. High-resolution spectroscopic methods such as NMR spectroscopy (1H NMR, 13C NMR) and mass spectrometry (LCMS) are essential for confirming molecular structure and purity. Additionally, X-ray crystallography may be employed to elucidate detailed three-dimensional structures if crystalline forms are obtained.

The potential commercialization of derivatives based on this scaffold will depend on factors such as scalability of synthesis, cost-effectiveness, and regulatory approval processes. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into viable therapeutic agents. Furthermore, ethical considerations regarding clinical trials must be carefully managed to ensure patient safety while advancing medical knowledge.

In conclusion,3-(2-fluorophenyl)-N-[ (furan - 3 - ylmethyl ) - N - [ ( thioph en - 2 - ylm e th y l ) p rop an am ide ] ( C A S N o . 1 7 9 7 2 1 4 - 33 - 5 ) represents an exciting avenue for pharmaceutical innovation . Its unique structural features , coupled with preliminary evidence suggesting promising biological activity , make it a valuable candidate for further investigation . As our understanding of molecular interactions deepens , compounds like this one hold great promise for addressing unmet medical needs .